Cas no 756491-53-9 ((R)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthalene-2,2'-diol)

(R)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthalene-2,2'-diol structure
756491-53-9 structure
Product Name:(R)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthalene-2,2'-diol
CAS No:756491-53-9
MF:C48H54O2
MW:662.941174030304
CID:1778067
PubChem ID:99769881
Update Time:2024-10-27

(R)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthalene-2,2'-diol Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Binaphthalene]-2,2'-diol, 3,3'-bis[3,5-bis(1,1-dimethylethyl)phenyl]-,(1R)-
    • (R)-3,3'-Bis(3,5-di-tert-butylphenyl)-[1,1'-binapthalene]-2,2'-diol
    • 3-(3,5-ditert-butylphenyl)-1-[3-(3,5-ditert-butylphenyl)-2-hydroxynaphthalen-1-yl]naphthalen-2-ol
    • C48H54O2
    • 3,3'-Bis[3,5-bis(1,1-dimethylethyl)phenyl][1,1'-binaphthalene]-2,2'-diol
    • 1353682-93-5
    • CS-0198460
    • SCHEMBL22229788
    • 756491-53-9
    • 2031124-69-1
    • 3,3'-Bis(3,5-di-tert-butylphenyl)-[1,1'-binaphthalene]-2,2'-diol
    • (S)-3,3'-Bis(3,5-di-tert-butylphenyl)-[1,1'-binapthalene]-2,2'-diol
    • (S)-3,3'-Bis(3,5-di-tert-butylphenyl)-[1,1'-binaphthalene]-2,2'-diol
    • (R)-3,3'-Bis(3,5-di-tert-butylphenyl)-[1,1'-binaphthalene]-2,2'-diol
    • (R)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthalene-2,2'-diol
    • MDL: MFCD28139320
    • Inchi: 1S/C48H54O2/c1-45(2,3)33-21-31(22-34(27-33)46(4,5)6)39-25-29-17-13-15-19-37(29)41(43(39)49)42-38-20-16-14-18-30(38)26-40(44(42)50)32-23-35(47(7,8)9)28-36(24-32)48(10,11)12/h13-28,49-50H,1-12H3
    • InChI Key: YJEFENFAQSHVFN-UHFFFAOYSA-N
    • SMILES: OC1C(C2C=C(C(C)(C)C)C=C(C(C)(C)C)C=2)=CC2C=CC=CC=2C=1C1=C(C(C2C=C(C(C)(C)C)C=C(C(C)(C)C)C=2)=CC2C=CC=CC1=2)O

Computed Properties

  • Exact Mass: 662.412380961g/mol
  • Monoisotopic Mass: 662.412380961g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 7
  • Complexity: 979
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 15.3
  • Topological Polar Surface Area: 40.5Ų

(R)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthalene-2,2'-diol Pricemore >>

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(R)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthalene-2,2'-diol Production Method

Production Method 1

Reaction Conditions
1.1R:TMEDA, R:BuLi, R:I2, S:Et2O, 2 h, -78°C
2.1R:K3PO4, C:Pd, S:H2O, S:Dioxane, 30 min, 95°C
Reference
Synthesis, Alpha-Glucosidase Inhibition and Antibacterial Activities of the New Chiral (R)-3,3'-Disubstituted BINOL-Phosphates
By Konda, Yesuraju et al, Russian Journal of General Chemistry, 2022, 92(5), 898-907

Production Method 2

Reaction Conditions
1.1R:K2CO3, S:Me2CO, reflux
2.1R:R:TMEDA, R:BuLi, S:Et2O
2.2R:HCl
3.1R:K2CO3, C:Pd(PPh3)4, S:H2O, S:Dioxane
4.1R:BBr3, S:CH2Cl2, 0°C
Reference
Novel Axially Chiral Ligand-Enabled Copper-Catalyzed Asymmetric Oxidative Coupling of 2-Naphthols for the Synthesis of 6,6'-Disubstituted BINOLs
By Wang, Pengyang et al, Organic Letters, 2022, 24(12), 2321-2326

Production Method 3

Reaction Conditions
1.1R:NaOH, S:H2O, 30 min, rt
1.25 min, rt; 6 h, rt
1.3S:H2O, rt → 100°C; 2 h, 100°C
2.1R:TMEDA, R:BuLi, S:Et2O, S:Me(CH2)4Me, 30 min, 0°C; 30 min, 0°C
2.2S:Et2O, 30 min, 0°C; 5 h, 0°C; 0°C → -78°C
2.3R:B(OEt)3, 20 min, -78°C; -78°C → rt; 15 h, rt; rt → 0°C
2.4R:HCl, S:H2O, 3 h, 5°C
3.1R:K3PO4, C:PdCl2(PPh3)2, S:H2O, S:THF, 45 min, 100°C
4.1R:Py •HCl, S:PhMe, 1 h, 100°C, 200 psi; 100°C → rt
4.2R:NaHCO3, S:H2O, rt, pH 5
Reference
Synthesis of New Chiral (R)-BINOL Derivatives under Microwave Irradiation and Evaluation of Their Antibacterial and α-Glucosidase Inhibitory Activity
By Ankireddy, Ashok Reddy et al, ChemistrySelect, 2019, 4(19), 5563-5569

Production Method 4

Reaction Conditions
1.1R:NaH, S:THF, 50 min, 0°C; 0°C → rt; 15 min, rt; rt → 0°C
1.20°C; 0°C → rt; 4.5 h, rt
1.3R:NH4Cl, S:H2O, rt
2.1R:BuLi, S:Et2O, S:Me(CH2)4Me, 3 h, rt
2.2S:THF, 60 min, rt; rt → 0°C; 5 min, 0°C
2.3R:DBTCE, 15 min, 0°C
2.4R:NH4Cl, S:H2O
3.1R:Disodium carbonate, C:Pd(PPh3)4, S:(CH2OMe)2, rt → reflux; 10 h, reflux
4.1R:Amberlyst 15, S:THF, S:MeOH, rt → reflux; 15 h, reflux
Reference
Asymmetric Allylboration of Aldehydes and Ketones Using 3,3'-Disubstituted Binaphthol-Modified Boronates
By Wu, T. Robert et al, Organic Letters, 2004, 6(16), 2701-2704

(R)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthalene-2,2'-diol Raw materials

(R)-3,3'-Bis(3,5-di-tert-butylphenyl)-1,1'-binapthalene-2,2'-diol Preparation Products

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